Cas no 1036539-89-5 (N-(2-Methylbutyl)-4-(methylsulfanyl)aniline)

• Product Name: N-(2-Methylbutyl)-4-(methylsulfanyl)aniline
• CAS No: 1036539-89-5
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5166287
• PubChem ID: 43096911
• Update Time: 2025-06-09

N-(2-Methylbutyl)-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylbutyl)-4-(methylsulfanyl)aniline
• Benzenamine, N-(2-methylbutyl)-4-(methylthio)-

• Inchi： 1S/C12H19NS/c1-4-10(2)9-13-11-5-7-12(14-3)8-6-11/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： RZAAYMPOBVTJRJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NCC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 141
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3

Additional information on N-(2-Methylbutyl)-4-(methylsulfanyl)aniline

Introduction to N-(2-Methylbutyl)-4-(methylsulfanyl)aniline (CAS No. 1036539-89-5)

N-(2-Methylbutyl)-4-(methylsulfanyl)aniline, a compound with the chemical identifier CAS No. 1036539-89-5, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The presence of both aniline and methylsulfanyl groups in its molecular framework imparts distinct chemical properties that make it a subject of interest for researchers exploring novel synthetic pathways and pharmacological effects.

The molecular structure of N-(2-Methylbutyl)-4-(methylsulfanyl)aniline consists of a benzene ring substituted with an amine group at the 4-position and a methylsulfanyl group at the 4-position as well. The 2-methylbutyl side chain attached to the nitrogen atom introduces steric hindrance and lipophilicity, which can influence its solubility, metabolic stability, and interaction with biological targets. These structural attributes are crucial in determining its utility in medicinal chemistry, particularly in the design of active pharmaceutical ingredients (APIs).

In recent years, there has been a growing interest in exploring the pharmacological potential of aniline derivatives. The aniline moiety is a common pharmacophore found in various therapeutic agents, including antimicrobial, antifungal, and anti-inflammatory drugs. The introduction of electron-withdrawing or donating groups, such as the methylsulfanyl group in this compound, can modulate its biological activity by altering electronic properties and steric interactions. This makes N-(2-Methylbutyl)-4-(methylsulfanyl)aniline a valuable scaffold for developing new compounds with enhanced efficacy and reduced side effects.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) in drug design. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further optimization. The compound CAS No. 1036539-89-5 has been investigated using various computational techniques to predict its binding affinity to biological targets. These studies have revealed that the methylsulfanyl group enhances interactions with certain enzymes and receptors, suggesting potential therapeutic applications.

The synthesis of N-(2-Methylbutyl)-4-(methylsulfanyl)aniline involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These techniques not only improve the efficiency of production but also allow for the introduction of complex functional groups with minimal side reactions.

The pharmacokinetic properties of this compound are also of considerable interest. Studies have shown that the 2-methylbutyl side chain enhances oral bioavailability by improving lipophilicity while minimizing metabolic degradation. Additionally, the presence of the methylsulfanyl group can influence renal clearance and systemic distribution. Understanding these parameters is essential for optimizing dosing regimens and predicting drug-drug interactions.

In conclusion, N-(2-Methylbutyl)-4-(methylsulfanyl)aniline (CAS No. 1036539-89-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for developing novel therapeutic agents. Continued investigation into its biological activity, synthetic pathways, and pharmacokinetic behavior will contribute to advancements in drug discovery and development.